![molecular formula C9H8BClN2O2 B1421130 1-(3-Chlorophenyl)pyrazole-4-boronic acid CAS No. 1072945-88-0](/img/structure/B1421130.png)
1-(3-Chlorophenyl)pyrazole-4-boronic acid
Overview
Description
1-(3-Chlorophenyl)pyrazole-4-boronic acid is a chemical compound with the molecular formula C9H8BClN2O2 . It has a molecular weight of 222.44 and is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 1-(3-Chlorophenyl)pyrazole-4-boronic acid is 1S/C9H8BClN2O2/c11-8-2-1-3-9(4-8)13-6-7(5-12-13)10(14)15/h1-6,14-15H . The canonical SMILES representation is B(C1=CN(N=C1)C2=CC(=CC=C2)Cl)(O)O .Physical And Chemical Properties Analysis
1-(3-Chlorophenyl)pyrazole-4-boronic acid is a solid at room temperature . It has a molecular weight of 222.44 g/mol and a topological polar surface area of 58.3 Ų .Scientific Research Applications
Synthesis of Aminothiazoles
This compound is utilized as a reagent in the synthesis of aminothiazoles, which are important as γ-secretase modulators . These modulators are significant in Alzheimer’s research for their potential to alter the production of amyloid beta, a protein associated with the disease .
Development of JAK2 Inhibitors
Researchers employ 1-(3-Chlorophenyl)pyrazole-4-boronic acid in the creation of amino-pyrido-indol-carboxamides. These compounds are investigated as potential inhibitors of the Janus Kinase 2 (JAK2) enzyme, which is implicated in myeloproliferative disorders .
TGF-β1 and Active A Signaling Inhibitors
The compound is involved in the preparation of pyridine derivatives that act as inhibitors of TGF-β1 and active A signaling. This pathway is crucial in the regulation of cell growth and differentiation, and its inhibition is a potential therapeutic approach in cancer treatment .
c-Met Kinase Inhibitors
1-(3-Chlorophenyl)pyrazole-4-boronic acid is a key reagent in synthesizing MK-2461 analogs, which serve as inhibitors of the c-Met kinase. This kinase plays a role in various cancers, and its inhibition is a strategy for cancer therapy .
Aurora Kinase Inhibitors
The compound is also used in the preparation of inhibitors targeting Aurora kinases, which are enzymes that play a critical role in cell division. Inhibiting these kinases can be a strategy to combat cancer by preventing the proliferation of cancer cells .
VEGF Inhibitors
1-(3-Chlorophenyl)pyrazole-4-boronic acid is instrumental in developing inhibitors for Vascular Endothelial Growth Factor (VEGF). These inhibitors can potentially treat diseases characterized by abnormal angiogenesis, such as certain types of cancer .
S-Nitrosoglutathione Reductase Inhibitors
This boronic acid derivative is used to create inhibitors for S-nitrosoglutathione reductase, an enzyme involved in the regulation of nitric oxide signaling. Modulating this pathway has implications in cardiovascular diseases and immune responses .
CDC7 Inhibitors
Lastly, the compound is a precursor in synthesizing inhibitors for CDC7, a kinase essential for DNA replication. Inhibiting CDC7 is a novel approach to cancer treatment, as it can halt the growth of cancer cells by disrupting their DNA replication process .
Safety and Hazards
properties
IUPAC Name |
[1-(3-chlorophenyl)pyrazol-4-yl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BClN2O2/c11-8-2-1-3-9(4-8)13-6-7(5-12-13)10(14)15/h1-6,14-15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQIIJLJSZUIAKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN(N=C1)C2=CC(=CC=C2)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674334 | |
Record name | [1-(3-Chlorophenyl)-1H-pyrazol-4-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chlorophenyl)pyrazole-4-boronic acid | |
CAS RN |
1072945-88-0 | |
Record name | B-[1-(3-Chlorophenyl)-1H-pyrazol-4-yl]boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1072945-88-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1-(3-Chlorophenyl)-1H-pyrazol-4-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-Chlorophenyl)pyrazole-4-boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.